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Compound of Interest

Compound Name: N-Phenyl-3-(trifluoromethyl)aniline

Cat. No.: B094102

An In-depth Technical Guide to the Safe Handling of N-Phenyl-3-(trifluoromethyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for N-Phenyl-3-
(trifluoromethyl)aniline, a compound often utilized in chemical synthesis and drug discovery.
The information is compiled from various safety data sheets (SDS) and chemical information

sources to ensure a thorough understanding of its potential hazards and the necessary safety
measures.

Chemical Identification and Physical Properties

N-Phenyl-3-(trifluoromethyl)aniline is an aromatic amine containing a trifluoromethyl group.
This substitution can significantly influence its chemical reactivity and biological activity.
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Identifier Value

IUPAC Name N-phenyl-3-(trifluoromethyl)aniline
3-(Trifluoromethyl)diphenylamine, m-

Synonyms ) i )
Trifluoromethyldiphenylamine

CAS Number 101-23-5[1]

Molecular Formula C13H10F3N[1]

Molecular Weight 237.22 g/mol [1]

Appearance Colorless liquid with a fishlike odor[2]
Boiling Point 187-189 °CJ3]

Melting Point 5-6 °C[3]

Density 1.29 g/mL at 25 °C

Flash Point 85 °C (185 °F)[3]

Solubility Insoluble in water[2]

Hazard Identification and Classification

This chemical is considered hazardous. The following table summarizes its classification and

potential health effects.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed[4]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin[4]
Acute Toxicity, Inhalation Category 1 Fatal if inhaled[4]

Skin Corrosion/Irritation Category 2 Causes skin irritation[4][5]

Serious Eye Damage/Eye

o Category 1 Causes serious eye damage[4]
[rritation
Specific Target Organ Toxicity May cause respiratory

) Category 3 o
(Single Exposure) irritation[4]

N o May cause damage to organs
Specific Target Organ Toxicity
Category 2 through prolonged or repeated
(Repeated Exposure)
exposure[4]

Signal Word:Danger[4]

Handling Precautions and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is mandatory when handling N-Phenyl-3-

(trifluoromethyl)aniline.

Engineering Controls

» Work should be conducted in a properly operating chemical fume hood with an average face
velocity of at least 100 feet per minute.[3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4][5]

Personal Protective Equipment
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PPE Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4][5]

_ . Wear impervious gloves (e.g., nitrile rubber) and
Skin Protection ) ) )
protective clothing to prevent skin contact.[3]

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European
) ) Standard EN 149 approved respirator.[4] A
Respiratory Protection ] ) )
recommended filter type is for ammonia and
organic ammonia derivatives (Type K, Green).

[4]

Experimental Workflow for Safe Handling

The following diagram illustrates a generalized workflow for handling hazardous chemicals like
N-Phenyl-3-(trifluoromethyl)aniline.

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of hazardous chemicals.

First Aid Measures
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In case of exposure, immediate action is critical.

Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If not breathing,
give artificial respiration. Seek immediate
medical attention.[1][4] Do not use mouth-to-
mouth resuscitation if the victim ingested or

inhaled the substance.[4]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing and shoes.[4] Seek

immediate medical attention.[4]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[1]
Remove contact lenses, if present and easy to
do.[1] Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[1][4] Rinse mouth with
water.[1] Call a physician or poison control

center immediately.[4]

Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental

contamination.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5] Store

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[5] The material may be air-sensitive and may darken in color during storage.[4][5]

» Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[5] Do not allow the chemical to

enter drains.[1]
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Spill and Leak Procedures

In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel to a safe area.[1]
o Ventilate: Ensure adequate ventilation.
» Contain: Prevent further leakage or spillage if safe to do so.[1]

e Absorb: Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal
binder, sawdust).[4]

o Collect: Collect the absorbed material in suitable, closed containers for disposal.[4]

o Decontaminate: Clean the spill area thoroughly.

Risk Assessment Decision Tree

This decision tree provides a logical framework for assessing the risks associated with handling
N-Phenyl-3-(trifluoromethyl)aniline.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemicalbook.com/msds/n-phenyl-3-trifluoromethyl-aniline.pdf
https://www.chemicalbook.com/msds/n-phenyl-3-trifluoromethyl-aniline.pdf
https://www.fishersci.com/store/msds?partNumber=AAA159100E&productDescription=3-TRIFLROMETHL+ANILINE+2.5KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA159100E&productDescription=3-TRIFLROMETHL+ANILINE+2.5KG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b094102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Start: Handling
N-Phenyl-3-(trifluoromethyl)aniline

Is adequate ventilation
(fume hood) available?

Yes No

Proceed with work STOP! Do not proceed

in fume hood without proper ventilation

Is appropriate PPE
(gloves, goggles, lab coat)
available and worn?

es 0]

STOP! Obtain and wear

s D el correct PPE before proceeding

Are emergency eyewash and
safety shower accessible?

STOP! Ensure emergency
equipment is accessible
before starting

Work may proceed
with caution

Click to download full resolution via product page

Caption: A decision tree for risk assessment before handling the chemical.
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Disclaimer: This guide is intended for informational purposes only and should not be used as a
substitute for a comprehensive risk assessment conducted by qualified professionals. Always
refer to the most current Safety Data Sheet (SDS) for N-Phenyl-3-(trifluoromethyl)aniline
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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